molecular formula C13H17N3O3S B8650999 3-(3-Cyano-4-(isopropylsulfonyl)phenyl)-1,1-dimethylurea CAS No. 918813-19-1

3-(3-Cyano-4-(isopropylsulfonyl)phenyl)-1,1-dimethylurea

Cat. No.: B8650999
CAS No.: 918813-19-1
M. Wt: 295.36 g/mol
InChI Key: RQFIYCAJIQKZNL-UHFFFAOYSA-N
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Description

3-(3-Cyano-4-(isopropylsulfonyl)phenyl)-1,1-dimethylurea is a useful research compound. Its molecular formula is C13H17N3O3S and its molecular weight is 295.36 g/mol. The purity is usually 95%.
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Properties

CAS No.

918813-19-1

Molecular Formula

C13H17N3O3S

Molecular Weight

295.36 g/mol

IUPAC Name

3-(3-cyano-4-propan-2-ylsulfonylphenyl)-1,1-dimethylurea

InChI

InChI=1S/C13H17N3O3S/c1-9(2)20(18,19)12-6-5-11(7-10(12)8-14)15-13(17)16(3)4/h5-7,9H,1-4H3,(H,15,17)

InChI Key

RQFIYCAJIQKZNL-UHFFFAOYSA-N

Canonical SMILES

CC(C)S(=O)(=O)C1=C(C=C(C=C1)NC(=O)N(C)C)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 15C (67 mg, 0.30 mmol) in methylene chloride (2 mL) at 0° C. was added NaHCO3 (252 mg, 3 mmol) followed by a ca. 20% phosgene solution in toluene (0.3 mL). After stirring at that temperature for 2 h, the reaction was concentrated and diluted with methylene chloride (3 mL). To this solution was added Et3N (130 mg, 1.28 mmol) followed by dimethylamine hydrochloride (43 mg, 0.53 mmol) and the reaction was stirred overnight. The solution was loaded onto a silica gel column and purified via silica gel chromatography (0-80% ethyl acetate/hexane) to provide 16A (44 mg, 50%) and recovered starting material (15C) (20 mg). 16A: LC-MS: 296.02 (M+H)+.
Name
Quantity
67 mg
Type
reactant
Reaction Step One
Quantity
252 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
130 mg
Type
reactant
Reaction Step Three
Quantity
43 mg
Type
reactant
Reaction Step Four
Quantity
0.3 mL
Type
solvent
Reaction Step Five
Name
Yield
50%

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